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Compound of Interest

Compound Name: Diethyl 1,2-hydrazinedicarboxylate

Cat. No.: B1346693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 1,2-hydrazinedicarboxylate (CAS 4114-28-7), also known as diethyl

hydrazodicarboxylate, is a chemical compound with the molecular formula C₆H₁₂N₂O₄. It is the

diethyl ester of 1,2-hydrazinedicarboxylic acid. This document provides a comprehensive

overview of its chemical structure, properties, synthesis, and known biological activities, based

on currently available scientific literature. While the compound is utilized in organic synthesis,

its biological profile is an area of ongoing investigation.

Chemical Structure and Properties
Diethyl 1,2-hydrazinedicarboxylate is a symmetrical molecule featuring a hydrazine core with

ethoxycarbonyl groups attached to each nitrogen atom.

Chemical Structure:

Physicochemical Properties
A summary of the key physicochemical properties of Diethyl 1,2-hydrazinedicarboxylate is

presented in the table below.
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Property Value Reference

Molecular Formula C₆H₁₂N₂O₄ [1][2][3]

Molecular Weight 176.17 g/mol [1][2][3]

Appearance White crystalline solid/powder [1]

Melting Point 131-133 °C (lit.) [3][4]

Boiling Point 250 °C (lit.) [3][4]

Density 1.324 g/cm³ [5]

IUPAC Name

ethyl N-

(ethoxycarbonylamino)carbam

ate

[1]

InChI
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Diethyl 1,2-
hydrazinedicarboxylate.

Spectroscopic Data Details

¹H NMR Data available.

¹³C NMR Data available.

Infrared (IR) Data available (FTIR, ATR-IR).

Mass Spectrometry (MS) Data available (GC-MS, Electron Ionization).[2]
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Experimental Protocols
Synthesis of Diethyl 1,2-hydrazinedicarboxylate
A common method for the synthesis of Diethyl 1,2-hydrazinedicarboxylate involves the

reaction of hydrazine hydrate with ethyl chloroformate.

Reaction:

2 C₂H₅O(CO)Cl + N₂H₄·H₂O → C₂H₅O(CO)NHNH(CO)OC₂H₅ + 2 HCl + H₂O

Experimental Procedure:

A solution of 85% hydrazine hydrate in 95% ethanol is prepared in a reaction vessel

equipped with a stirrer and cooling system.

The solution is cooled to approximately 10 °C.

Ethyl chloroformate and a solution of sodium carbonate are added dropwise simultaneously

with vigorous stirring. The rate of addition is controlled to maintain a slight excess of ethyl

chloroformate and to keep the reaction temperature at or below 20 °C.

After the addition is complete, the reaction mixture is stirred for an additional 30 minutes.

The resulting precipitate is collected by filtration.

The solid product is washed thoroughly with water.

The final product is dried under vacuum at 80 °C.

This procedure typically yields Diethyl 1,2-hydrazinedicarboxylate as a white solid.

Mandatory Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of Diethyl 1,2-
hydrazinedicarboxylate.
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Caption: Workflow for the synthesis of Diethyl 1,2-hydrazinedicarboxylate.

Biological Activity and Signaling Pathways
The biological activity of Diethyl 1,2-hydrazinedicarboxylate is not extensively documented in

publicly available literature. While the broader class of compounds known as hydrazide-

hydrazones has been reported to exhibit a range of biological activities, including antimicrobial

properties, specific studies detailing the mechanism of action for Diethyl 1,2-
hydrazinedicarboxylate are limited.

Some research suggests that Diethyl 1,2-hydrazinedicarboxylate can form complexes with

metal ions, a characteristic that could potentially modulate its biological activity.[5] There is also

speculation about potential inhibitory effects on enzymes, though this requires further

investigation.[5]

At present, there are no described signaling pathways in which Diethyl 1,2-
hydrazinedicarboxylate has been definitively shown to be involved. Therefore, a

diagrammatic representation of its interaction with cellular signaling cascades cannot be

provided. Further research is necessary to elucidate the specific biological targets and

mechanisms of action of this compound.

Conclusion
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Diethyl 1,2-hydrazinedicarboxylate is a well-characterized chemical compound with

established synthetic routes. Its physical and chemical properties are well-documented,

providing a solid foundation for its use in research and development. However, a significant

knowledge gap exists regarding its specific biological activities and mechanisms of action. For

drug development professionals, while the hydrazone scaffold holds promise, Diethyl 1,2-
hydrazinedicarboxylate itself requires substantial further investigation to determine its

therapeutic potential. Future research should focus on detailed in vitro and in vivo studies to

identify its biological targets, elucidate any antimicrobial or other pharmacological effects, and

explore its potential role in modulating cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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